molecular formula C23H21BrN2O5 B2383083 (2Z)-6-bromo-2-(2,3-dihydro-1,4-benzodioxin-6-ylimino)-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide CAS No. 1327181-85-0

(2Z)-6-bromo-2-(2,3-dihydro-1,4-benzodioxin-6-ylimino)-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide

Cat. No.: B2383083
CAS No.: 1327181-85-0
M. Wt: 485.334
InChI Key: QOSMLKFJXWXUIV-RWEWTDSWSA-N
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Description

(2Z)-6-bromo-2-(2,3-dihydro-1,4-benzodioxin-6-ylimino)-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C23H21BrN2O5 and its molecular weight is 485.334. The purity is usually 95%.
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Scientific Research Applications

Synthetic Protocols and Chemical Properties

Chromene derivatives, including the specific class mentioned, play a crucial role in organic chemistry and pharmacology due to their presence in various natural products and synthetic compounds with significant biological activities. Ofentse Mazimba (2016) discusses the synthetic protocols for 6H-benzo[c]chromen-6-ones, highlighting their importance as core structures in secondary metabolites of pharmacological importance. The review emphasizes efficient and simple procedures for their synthesis, which are crucial for exploring their applications in medicinal chemistry and drug development (Mazimba, 2016).

Applications in Drug Discovery

The search for new anticancer drugs has led to the investigation of various synthetic compounds, including chromene derivatives, for their tumor specificity and reduced toxicity to non-cancerous cells. Sugita et al. (2017) explore the tumor specificity and keratinocyte toxicity of synthesized compounds, identifying certain chromene derivatives as potential leads for anticancer drugs with high tumor specificity and minimal toxicity (Sugita et al., 2017).

Pharmacological Importance

Compounds structurally related to benzodioxins and chromenes have been explored for their pharmacological significance. For instance, Jules Yoda (2020) reviews the advances in 3-hydroxycoumarin chemistry, a coumarin derivative, outlining its applications across genetics, pharmacology, and microbiology. The study indicates that such compounds possess various chemical, photochemical, and biological properties, making them relevant for therapeutic applications (Yoda, 2020).

Properties

IUPAC Name

6-bromo-2-(2,3-dihydro-1,4-benzodioxin-6-ylimino)-N-(oxolan-2-ylmethyl)chromene-3-carboxamide
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C23H21BrN2O5/c24-15-3-5-19-14(10-15)11-18(22(27)25-13-17-2-1-7-28-17)23(31-19)26-16-4-6-20-21(12-16)30-9-8-29-20/h3-6,10-12,17H,1-2,7-9,13H2,(H,25,27)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QOSMLKFJXWXUIV-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC(OC1)CNC(=O)C2=CC3=C(C=CC(=C3)Br)OC2=NC4=CC5=C(C=C4)OCCO5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C23H21BrN2O5
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

485.3 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.